Cas no 856645-99-3 ((1R)-1-[4-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride)

(1R)-1-[4-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride structure
856645-99-3 structure
Product Name:(1R)-1-[4-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride
CAS No:856645-99-3
MF:C9H11ClF3N
MW:225.638551950455
MDL:MFCD11100948
CID:855550
PubChem ID:45073249
Update Time:2024-10-26

(1R)-1-[4-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (R)-1-(4-(Trifluoromethyl)phenyl)ethanamine hydrochloride
    • (1R)-1-[4-(trifluoromethyl)phenyl]ethanamine,hydrochloride
    • (R)-1-[4-(TRIFLUOROMETHYL)PHENYL]ETHYLAMINE-HCl
    • (1R)-1-[4-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride
    • (r)-1-[4-(trifluoromethyl)phenyl]ethylamine hydrochloride
    • (r)-1-(4-(trifluoromethyl)phenyl)ethylamine hydrochloride
    • (R)-1-(4-(Trifluoromethyl)phenyl)ethanamine HCl
    • ST2401579
    • (R)-1-(4-(trifluoromethyl)phenyl)ethan-1-amine hydrochloride
    • (1R)-1-
    • Benzenemethanamine, α-methyl-4-(trifluoromethyl)-, hydrochloride, (αR)- (9CI)
    • (1R)-1-[4-(Trifluoromethyl)phenyl]ethan-1-amine--hydrogen chloride (1/1)
    • MFCD11100948
    • AKOS015924260
    • CS-0041935
    • 856645-99-3
    • EN300-173250
    • DS-4707
    • (1R)-1-[4-(trifluoromethyl)phenyl]ethanamine;hydrochloride
    • DTXSID50662697
    • I10493
    • (R)-1-(4-(trifluoromethyl)phenyl)ethanaminehydrochloride
    • (1R)-1-[4-(Trifluoromethyl)phenyl]ethylamine hydrochloride
    • MDL: MFCD11100948
    • Inchi: 1S/C9H10F3N.ClH/c1-6(13)7-2-4-8(5-3-7)9(10,11)12;/h2-6H,13H2,1H3;1H/t6-;/m1./s1
    • InChI Key: JVLWNYKROJNLAS-FYZOBXCZSA-N
    • SMILES: C(C1C=CC([C@H](N)C)=CC=1)(F)(F)F.Cl

Computed Properties

  • Exact Mass: 225.0532115g/mol
  • Monoisotopic Mass: 225.0532115g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 159
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26

(1R)-1-[4-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride Pricemore >>

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(1R)-1-[4-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Diethyl ether ,  Tetrahydrofuran ;  1 h, -78 °C; 2 h, -78 °C
1.2 Reagents: Methanol ;  cooled; 2 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Diethyl ether ,  tert-Butyl methyl ether ;  30 min, rt
2.1 Catalysts: Di-μ-chlorobis[(1,2,5,6-η)-1,5-cyclooctadiene]diiridium ,  1,1′-Bis[(11bS)-3,5-dihydro-4H-dinaphtho[2,1-c:1′,2′-e]phosphepin-4-yl]ferrocene Solvents: Dichloromethane ;  20 min, rt
2.2 Reagents: Hydrogen Solvents: Methanol ;  12 h, 10 atm, rt
Reference
Enantioselective Hydrogenation of N-H Imines
Hou, Guohua; et al, Journal of the American Chemical Society, 2009, 131(29), 9882-9883

Production Method 2

Reaction Conditions
1.1 Catalysts: Di-μ-chlorobis[(1,2,5,6-η)-1,5-cyclooctadiene]diiridium ,  1,1′-Bis[(11bS)-3,5-dihydro-4H-dinaphtho[2,1-c:1′,2′-e]phosphepin-4-yl]ferrocene Solvents: Dichloromethane ;  20 min, rt
1.2 Reagents: Hydrogen Solvents: Methanol ;  12 h, 10 atm, rt
Reference
Enantioselective Hydrogenation of N-H Imines
Hou, Guohua; et al, Journal of the American Chemical Society, 2009, 131(29), 9882-9883

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ;  rt
Reference
Reversal of Diastereofacial Selectivity in Hydride Reductions of N-tert-Butanesulfinyl Imines
Colyer, John T.; et al, Journal of Organic Chemistry, 2006, 71(18), 6859-6862

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ,  Water ;  3 h, -50 °C → rt
2.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ;  rt
Reference
Reversal of Diastereofacial Selectivity in Hydride Reductions of N-tert-Butanesulfinyl Imines
Colyer, John T.; et al, Journal of Organic Chemistry, 2006, 71(18), 6859-6862

Production Method 5

Reaction Conditions
1.1 Reagents: Titanium ethoxide
2.1 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ,  Water ;  3 h, -50 °C → rt
3.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ;  rt
Reference
Reversal of Diastereofacial Selectivity in Hydride Reductions of N-tert-Butanesulfinyl Imines
Colyer, John T.; et al, Journal of Organic Chemistry, 2006, 71(18), 6859-6862

(1R)-1-[4-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride Raw materials

(1R)-1-[4-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride Preparation Products

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